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Abstract

Methional, identified by CAS number 3268-49-3, is a sulfur-containing aldehyde notable for its
potent aroma and significant role in food chemistry and biological systems. As a key flavor
compound, it imparts characteristic savory, potato-like notes to a wide array of cooked foods,
arising primarily from the Maillard reaction and Strecker degradation of the amino acid
methionine. Beyond its sensory impact, methional serves as a crucial intermediate in the
industrial synthesis of methionine for animal feed supplements. Its high reactivity also makes it
a subject of interest in studies of oxidative stress, cellular metabolism, and as a potential
modulator of biological pathways, including reported prostaglandin antagonism. This technical
guide provides an in-depth overview of methional's physicochemical properties, detailed
experimental protocols for its synthesis and analysis, and a review of its core biological and
chemical pathways.

Physicochemical Properties

Methional is a colorless to pale yellow or amber liquid characterized by an extremely powerful
and diffusive odor, often described as boiled potato-like. Its key physicochemical data are
summarized below.
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Property Value Source(s)
CAS Number 3268-49-3

Molecular Formula CaHsOS

Molecular Weight 104.17 g/mol

Appearance Colorless to amber liquid
Boiling Point 165-166 °C at 760 mmHg
Melting Point -75°C

Density 1.043 g/mL at 25 °C
Refractive Index n20/D 1.483 - 1.493

Vapor Pressure 0.53 - 0.75 mmHg at 20 °C
Flash Point 74 °C

Slightly soluble in water (17.5
Solubility g/100mL at 37.8 °C); soluble in
alcohol and oils.

IUPAC Name 3-(methylsulfanyl)propanal

3-(Methylthio)propionaldehyde,
Synonyms .
4-Thiapentanal

Experimental Protocols
Chemical Synthesis: Michael Addition of Methanethiol to
Acrolein

The primary industrial method for synthesizing methional is the base-catalyzed Michael
addition of methanethiol to acrolein. This reaction is efficient and forms the basis for large-scale
production, often as a precursor to synthetic methionine.

Methodology:
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Reaction Setup: A reaction vessel equipped with a stirrer, thermometer, and addition funnel
is charged with acrolein and a suitable solvent (e.g., toluene or water). The vessel is cooled
to maintain a low temperature (typically 0-10 °C) to control the exothermic reaction.

Catalyst: A basic catalyst, such as triethylamine or sodium hydroxide, is added to the

acrolein solution.

Addition of Methanethiol: Methanethiol is added dropwise from the addition funnel to the
cooled acrolein solution with vigorous stirring. The temperature must be carefully monitored
and maintained within the specified range.

Reaction Monitoring: The reaction progress is monitored by techniques such as Gas
Chromatography (GC) to ensure the complete consumption of the limiting reagent (acrolein).

Work-up and Neutralization: Upon completion, the reaction mixture is neutralized with a
dilute acid (e.g., acetic acid or hydrochloric acid) to quench the catalyst.

Purification: The crude methional is purified by fractional distillation under reduced pressure

to yield the final product with high purity.

Workflow for Methional Synthesis

Reactants
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Caption: General workflow for the chemical synthesis of Methional.

Analytical Method: Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is the definitive method for the identification and quantification of methional in various
matrices, from food products to biological samples, due to its volatility and the technique's high
sensitivity and specificity.

Methodology:
e Sample Preparation (e.g., Food Matrix):
o Arepresentative sample (e.g., 5 g of food) is homogenized in a sealed vial.

o For volatile extraction, Solid-Phase Microextraction (SPME) is commonly employed. A
divinylbenzene/carboxen/polydimethylsiloxane (DVB/CAR/PDMS) fiber is exposed to the
headspace of the sample vial, typically at a controlled temperature (e.g., 40-60 °C) for a
set time (e.g., 30 minutes) with agitation.

e GC-MS Analysis:

o Injection: The SPME fiber is thermally desorbed in the hot GC inlet (e.g., 250 °C) in
splitless mode.

o Column: A non-polar or medium-polarity capillary column is used, such as a DB-5ms or
HP-INNOWax (e.g., 30 m x 0.25 mm i.d., 0.25 um film thickness).

o Carrier Gas: Helium is used as the carrier gas at a constant flow rate (e.g., 1.0 mL/min).

o Oven Temperature Program: A typical program starts at 40 °C (hold for 2-3 min), ramps to
150 °C at 5 °C/min, and then ramps to 240 °C at 10 °C/min (hold for 5 min).

o Mass Spectrometer: The GC is coupled to a mass spectrometer operating in Electron
lonization (El) mode at 70 eV.
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o Detection: Data is acquired in full scan mode (e.g., m/z 35-350) for identification. For
guantification, Selected lon Monitoring (SIM) of characteristic ions (e.g., m/z 104, 61, 48)
is used for higher sensitivity.

« |dentification: Methional is identified by comparing its retention time and mass spectrum with
that of an authentic standard.

Biological and Chemical Pathways
Formation via Strecker Degradation of Methionine

In biological systems and during food processing, methional is famously formed from the amino
acid methionine via the Strecker degradation pathway. This reaction occurs between an amino
acid and an a-dicarbonyl compound, which are intermediates of the Maillard reaction.

The overall reaction is: CH3zS(CH2)2CH(NH2)COOH (Methionine) + R-CO-CO-R' (a-dicarbonyl)
— CH3S(CH2)2CHO (Methional) + NHs + CO2 + R-CH(OH)-CO-R'
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Caption: Key steps in the formation of Methional from Methionine.

Degradation and Contribution to Flavor

Methional is a relatively unstable compound and readily degrades, particularly under heat or
light, to produce other potent volatile sulfur compounds. This degradation is a critical aspect of

its overall contribution to food aroma.

The primary degradation pathway involves the elimination of methanethiol, which can then be

oxidized to dimethyl disulfide.
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Caption: Degradation of Methional into other volatile aroma compounds.

Role in Methionine Metabolism

Methional is an intermediate in the broader context of methionine metabolism. In some
microorganisms, methionine can be converted to methional via the action of aminotransferases
and decarboxylases. Methionine itself is a critical essential amino acid involved in numerous
cellular functions. As a precursor to S-adenosylmethionine (SAM), it is the primary methyl
group donor for the methylation of DNA, RNA, proteins, and lipids. It also plays a central role in
the transsulfuration pathway to produce cysteine, which is a precursor to the major intracellular
antioxidant glutathione (GSH). While methional is not a central hub in these pathways, its
formation represents a metabolic side-reaction that can influence the pool of available
methionine and generate biologically active volatiles.

Applications and Areas of Research

o Flavor Chemistry: Methional is a key aroma compound in many foods, including potatoes,
tomatoes, cheese, beer, and cooked meats. Its low odor threshold makes it a significant
contributor to the overall flavor profile even at trace concentrations. It is used as a flavoring
agent in the food industry to impart savory and potato-like notes.
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e Chemical Synthesis: It is a vital industrial intermediate for the production of DL-methionine,
which is widely used as a supplement in animal feed, particularly for poultry.

e Drug Development and Pharmacology: Methional has been reported to act as a
prostaglandin antagonist. While the specific mechanism is not fully elucidated, this activity
suggests potential for research into anti-inflammatory applications. Its high reactivity and role
in metabolic pathways also make it a molecule of interest in studies related to oxidative
stress and cellular signaling.

Safety and Handling

Methional is considered moderately toxic and is an irritant to the skin, eyes, and mucous
membranes. It also has skin-sensitizing potential. Due to its extremely low odor threshold, it
can be easily detected. Handling should be performed in a well-ventilated area, preferably a
fume hood, using appropriate personal protective equipment (PPE), including gloves and
safety glasses.

 To cite this document: BenchChem. [A Comprehensive Technical Guide to Methional (CAS
3268-49-3)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268107#methional-cas-number-3268-49-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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